4-(3-fluorophenoxy)pyridine-2-carbonitrile
Overview
Description
4-(3-Fluorophenoxy)pyridine-2-carbonitrile (FPC) is an organic compound with potential applications in scientific research. FPC is a heterocyclic compound containing a nitrogen atom in the ring and is used in a variety of synthetic reactions. It has been studied for its potential applications in drug synthesis and biochemical research. FPC is a versatile building block in organic synthesis, due to its ability to undergo a number of different chemical transformations.
Scientific Research Applications
4-(3-fluorophenoxy)pyridine-2-carbonitrile is a versatile building block in organic synthesis, and has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of biologically active compounds, including pharmaceuticals, pesticides, and other organic compounds. 4-(3-fluorophenoxy)pyridine-2-carbonitrile has also been used in the synthesis of a variety of organic compounds, including organic dyes, fluorescent probes, and other organic molecules.
Mechanism of Action
4-(3-fluorophenoxy)pyridine-2-carbonitrile has been studied for its potential applications in drug synthesis and biochemical research. 4-(3-fluorophenoxy)pyridine-2-carbonitrile has been shown to act as a powerful electron-withdrawing group, due to its ability to form a stabilized carbocation intermediate. This makes it a useful reagent for a variety of synthetic reactions, including nucleophilic substitution reactions, and electrophilic aromatic substitution reactions.
Biochemical and Physiological Effects
4-(3-fluorophenoxy)pyridine-2-carbonitrile has been studied for its potential applications in drug synthesis and biochemical research. 4-(3-fluorophenoxy)pyridine-2-carbonitrile has been shown to have a variety of biochemical and physiological effects, depending on the application. 4-(3-fluorophenoxy)pyridine-2-carbonitrile has been shown to act as an inhibitor of enzymes involved in the metabolism of drugs, and has been used in the synthesis of a variety of drugs. 4-(3-fluorophenoxy)pyridine-2-carbonitrile has also been studied for its potential applications in the treatment of cancer, and has been shown to have anti-cancer effects in laboratory studies.
Advantages and Limitations for Lab Experiments
4-(3-fluorophenoxy)pyridine-2-carbonitrile has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 4-(3-fluorophenoxy)pyridine-2-carbonitrile is its versatility, as it can be used in a variety of synthetic reactions. Additionally, 4-(3-fluorophenoxy)pyridine-2-carbonitrile is relatively cost-effective and can be easily synthesized in the laboratory. However, 4-(3-fluorophenoxy)pyridine-2-carbonitrile is also limited in its use in laboratory experiments, as it can be toxic and can cause skin irritation if handled improperly.
Future Directions
4-(3-fluorophenoxy)pyridine-2-carbonitrile has a number of potential future applications in scientific research. One potential application is in the development of new drugs and therapies for the treatment of cancer and other diseases. Additionally, 4-(3-fluorophenoxy)pyridine-2-carbonitrile could be used in the development of new imaging agents for medical imaging. Finally, 4-(3-fluorophenoxy)pyridine-2-carbonitrile could be used in the synthesis of new organic compounds for a variety of applications, including organic dyes and fluorescent probes.
Synthesis Methods
4-(3-fluorophenoxy)pyridine-2-carbonitrile can be synthesized from the reaction of 4-fluorophenol and pyridine-2-carbonitrile in the presence of a base, such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, with the pyridine-2-carbonitrile acting as the nucleophile and the 4-fluorophenol acting as the electrophile. The product of the reaction is isolated by recrystallization from aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-fluorophenoxy)pyridine-2-carbonitrile involves the reaction of 3-fluorophenol with 2-chloropyridine-4-carbonitrile in the presence of a base to form the desired product.", "Starting Materials": [ "3-fluorophenol", "2-chloropyridine-4-carbonitrile", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 3-fluorophenol to a reaction flask", "Add 2-chloropyridine-4-carbonitrile to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with water and dry to obtain the final product" ] } | |
CAS RN |
1497158-19-6 |
Product Name |
4-(3-fluorophenoxy)pyridine-2-carbonitrile |
Molecular Formula |
C12H7FN2O |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
